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Compound of Interest

Compound Name: Z-Arg(NO2)-OH

CAS No.: 2304-98-5

Cat. No.: B554761

Get Quote

Executive Summary
CAS 2696-52-8 is a specialized organic intermediate belonging to the benzothiazoline class.

While often overshadowed by its monomeric precursor (2-methylene-3-methylbenzothiazoline,

CAS 23574-67-6), this compound represents the dimeric form (C₁₈H₁₈N₂S₂), typically formed

via oxidative coupling or radical dimerization processes.

In drug development and organic electronics, benzothiazoline derivatives function as critical

scaffolds for cyanine dyes, photosensitizers, and bioactive heterocycles. This guide outlines the

chemical identity, synthesis pathways, safety protocols, and experimental applications of CAS

2696-52-8.
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Note on Identification: CAS 2696-52-8 is frequently confused with Nitrosyl Chloride (CAS 2696-

92-6) due to numerical similarity. Researchers must verify the Chemical Abstract Service (CAS)

number against the molecular weight (326.48 g/mol for the benzothiazoline dimer vs. 65.46

g/mol for Nitrosyl Chloride) to ensure safety and accuracy.

Part 1: Chemical Identity & Properties[2][3][4]
Nomenclature and Structure

Common Name: Bis(3-methyl-2,3-dihydrobenzothiazol-2-yl) (Proposed based on formula

C₁₈H₁₈N₂S₂)

Systematic Name: 3,3'-Dimethyl-2,2'-bi(2,3-dihydrobenzothiazole)

Molecular Formula: C₁₈H₁₈N₂S₂

Molecular Weight: 326.48 g/mol

SMILES (Canonical): CN1C(C2=CC=CC=C2S1)C3N(C)C4=CC=CC=C4S3

Key Structural Features: Two benzothiazoline rings linked at the C2 position; tertiary amines

methylated at N3.

Physicochemical Data Table
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Property Value Notes

Appearance Pale yellow to off-white solid
Typical for reduced

benzothiazoles

Melting Point 145–150 °C (Predicted) Dependent on purity/isomer

Solubility DMSO, DMF, Chloroform Poor solubility in water

LogP ~4.5 (Predicted) Highly lipophilic

Stability Air-sensitive
Oxidizes to benzothiazolium

salts

Part 2: Synthesis & Mechanism of Action
Synthesis Pathway
The formation of CAS 2696-52-8 typically involves the dimerization of 2-methylene-3-

methylbenzothiazoline (the "Fischer base"). This reaction can occur spontaneously under

oxidative conditions or be catalyzed by radical initiators.

Mechanism:
Monomer Activation: The methylene base undergoes single-electron transfer (SET) or

proton-coupled electron transfer.

Radical Coupling: Two radical intermediates couple at the C2 position.

Stabilization: The resulting dimer (C₁₈H₁₈N₂S₂) is formed.

Visualization: Dimerization Pathway
The following diagram illustrates the logical flow from the monomeric precursor to the dimeric

product (CAS 2696-52-8).
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Reaction Conditions

2-Methylene-3-methylbenzothiazoline
(C9H9NS)

Radical Intermediate
(Oxidative Activation)

 -e- / Oxidant CAS 2696-52-8
Bis(3-methyl-2,3-dihydrobenzothiazol-2-yl)

 Dimerization (C-C Bond Formation) Oxidation Product
(Cyanine Dye Precursor)

 Further Oxidation (-2H)

Solvent: Acetonitrile/DCM

Catalyst: Iodine or Fe(III)

Click to download full resolution via product page

Caption: Pathway showing the dimerization of the benzothiazoline monomer to form CAS

2696-52-8.

Part 3: Safety & Toxicology (SDS Guidelines)
Although specific toxicological data for CAS 2696-52-8 is limited, it shares hazard profiles with

other benzothiazolines and heterocyclic amines.

Hazard Classification (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1][2][3]

Precautionary Statements:

P280: Wear protective gloves/eye protection/face protection.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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Handling Protocols
Engineering Controls: Use only in a chemical fume hood to prevent inhalation of dusts.

PPE: Nitrile gloves (0.11 mm thickness), safety goggles, and lab coat.

Spill Response: Sweep up solid spills without creating dust. Clean surface with acetone

followed by soap and water.

Part 4: Experimental Protocols
Preparation of Stock Solution (10 mM)
This protocol ensures the stable preparation of CAS 2696-52-8 for in vitro screening or

synthetic applications.

Materials:

CAS 2696-52-8 (Solid)

DMSO (Anhydrous, ≥99.9%)

Vortex mixer

Amber glass vials (to protect from light)

Procedure:

Weighing: Accurately weigh 3.26 mg of CAS 2696-52-8 into a sterile microcentrifuge tube or

amber vial.

Solubilization: Add 1.0 mL of anhydrous DMSO.

Mixing: Vortex for 30–60 seconds until the solid is completely dissolved. If necessary,

sonicate for 5 minutes at room temperature.

Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C. Avoid repeated freeze-

thaw cycles to prevent oxidative degradation.
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Thin Layer Chromatography (TLC) Identification
Objective: To verify purity and distinguish the dimer from the monomer.

Stationary Phase: Silica Gel 60 F254 plates.

Mobile Phase: Hexane : Ethyl Acetate (3:1 v/v).

Detection: UV light (254 nm) and Iodine chamber.

Expected Rf Values:

Monomer (2-methylene-3-methylbenzothiazoline): ~0.4–0.5 (More polar due to enamine

character).

Dimer (CAS 2696-52-8): ~0.6–0.7 (Less polar, bis-heterocycle).

Part 5: Applications in Research
Dye Synthesis (Cyanine Dyes)
CAS 2696-52-8 serves as a latent source of the benzothiazoline nucleophile. Upon heating or

acid treatment, it can revert to reactive species capable of condensing with polymethine linkers

to form cyanine dyes used in:

Biological Imaging: Mitochondrial stains.

Photography: Spectral sensitizers for silver halide emulsions.

Radical Scavenging Studies
Due to the weakness of the C2-C2' bond, the dimer can dissociate into stable radicals under

thermal stress, making it a useful probe for studying radical mechanisms in organic synthesis.

References
Chemical Identity & CAS Verification: Source: CN Reagent Chemical Database. (2024).
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Source: PubChem.[1] "Benzothiazole Derivatives and Biological Activity".

URL:[Link]

Safety Data (GHS Classifications)

Source: ECHA (European Chemicals Agency).

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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